Cas no 868148-24-7 (N-{4-(5Z)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide)

• Product Name: N-{4-(5Z)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide
• CAS No: 868148-24-7
• MF: C₁₇H₁₃N₃O₂S₂
• MW: 355.434020757675
• CID: 6076068
• PubChem ID: 7125952
• Update Time: 2025-07-18

N-{4-(5Z)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(5Z)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide
• N-[4-[(5E)-4-oxo-5-(pyridin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]phenyl]acetamide
• N-[4-[(5Z)-4-oxo-5-(pyridin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]phenyl]acetamide
• AKOS002261734
• 868148-24-7
• (Z)-N-(4-(4-oxo-5-(pyridin-2-ylmethylene)-2-thioxothiazolidin-3-yl)phenyl)acetamide
• F1691-2286
• N-{4-[(5Z)-4-oxo-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]phenyl}acetamide

• Inchi： 1S/C17H13N3O2S2/c1-11(21)19-12-5-7-14(8-6-12)20-16(22)15(24-17(20)23)10-13-4-2-3-9-18-13/h2-10H,1H3,(H,19,21)/b15-10-
• InChI Key： XQTZPHCERADDJP-GDNBJRDFSA-N
• SMILES： S1C(N(C(/C/1=C(\[H])/C1=C([H])C([H])=C([H])C([H])=N1)=O)C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C([H])([H])[H])=O)=S

Computed Properties

• Exact Mass: 355.04491901g/mol
• Monoisotopic Mass: 355.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 120Ų

Additional information on N-{4-(5Z)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide

N-{4-(5Z)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide (CAS No. 868148-24-7): A Comprehensive Overview

N-{4-(5Z)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide (CAS No. 868148-24-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of thiazolidine and pyridine, two important scaffolds in the design of bioactive molecules. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of cancer and neurodegenerative diseases.

The chemical structure of N-{4-(5Z)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide is characterized by a thiazolidine ring fused to a phenyl group, with a pyridine moiety attached via a methylidene bridge. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an attractive target for drug discovery and development.

Recent studies have highlighted the potential of N-{4-(5Z)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reactive oxygen species (ROS), which are implicated in various chronic diseases.

In the context of cancer research, N-{4-(5Z)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by targeting multiple signaling pathways, including those involved in cell cycle regulation and DNA repair. This multifaceted mechanism of action makes it a promising candidate for further clinical evaluation.

Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neuronal function. The neuroprotective properties of N-{4-(5Z)-4-o xo - 5 -(pyridin - 2 - yl )methylidene - 2 - sulfanylidene - 1 , 3 - thiazolidin - 3 - ylphenyl } acetamide have been explored in several preclinical models. Studies have shown that this compound can reduce oxidative stress and prevent the aggregation of toxic protein species, thereby preserving neuronal integrity and function.

The pharmacokinetic profile of N-{4-(5Z)-4-o xo - 5 -(pyridin - 2 - yl )methylidene - 2 - sulfanylidene - 1 , 3 - thiazolidin - 3 - ylphenyl } acetamide is another critical aspect that has been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy and safety. The compound's high oral bioavailability and low toxicity profile make it suitable for long-term administration in clinical settings.

In conclusion, N-{4-(5Z)-4-o xo - 5 -(pyridin - 2 - yl )methylidene - 2 - sulfanylidene - 1 , 3 - thiazolidin - 3 - ylphenyl } acetamide (CAS No. 868148-24-7) represents a promising lead compound in the development of novel therapeutics for a range of diseases. Its unique chemical structure and multifaceted biological activities underscore its potential as a valuable tool in both basic research and clinical applications. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential.